1-Methyl-2-methoxymethylthieno[2,3-d]imidazol-5-yl-carboxylic acid

• Molecular Formula: C9H10N2O3S
• Molecular Weight: 226.25 g/mol
• IUPAC Name: 2-(methoxymethyl)-1-methylthieno[2,3-d]imidazole-5-carboxylic acid
• InChI: InChI=1S/C9H10N2O3S/c1-11-5-3-6(9(12)13)15-8(5)10-7(11)4-14-2/h3H,4H2,1-2H3,(H,12,13)
• InChI Key: BFDDJRIHIIUBNT-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(N=C1COC)SC(=C2)C(=O)O

Description

1-Methyl-2-methoxymethylthieno[2,3-d]imidazol-5-yl-carboxylic acid is a useful research compound. Its molecular formula is C9H10N2O3S and its molecular weight is 226.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 0.90 g (3.54 mmol) of ethyl 1-methyl-2-methoxymethylthieno[2,3-d]imidazol-5-yl-carboxylate in 30 mL of ethanol were added dropwise 5 mL of 2 N sodium hydroxide solution and the mixture was stirred for 2 hours at ambient temperature. Then the solvent was distilled off in vacuo, the residue was taken up in 5 mL of water and washed with 10 mL of diethylether. The aqueous phase was acidified with 6 mL of 2N hydrochloric acid, cooled to 0° C. and the precipitated crystals are filtered off. Yield: 0.50 g (63% of theory), C9H10N2O3S (226.26); Rf value: 0.21 (silica gel; methylene chloride/ethanol=9:1+a few drops of acetic acid); mass spectrum: (M)+=226.